Cas no 60779-18-2 (Propanedioic acid, (2-methoxyphenyl)-, dimethyl ester)
60779-18-2 structure
Product Name:Propanedioic acid, (2-methoxyphenyl)-, dimethyl ester
CAS No:60779-18-2
MF:C12H14O5
MW:238.236564159393
CID:4062936
PubChem ID:49787057
Update Time:2025-04-22
Propanedioic acid, (2-methoxyphenyl)-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid, (2-methoxyphenyl)-, dimethyl ester
- Propanedioic acid, 2-(2-methoxyphenyl)-, 1,3-dimethyl ester
- dimethyl 2-(2-methoxyphenyl)propanedioate
- 1,3-Dimethyl 2-(2-methoxyphenyl)propanedioate
- DTXSID001252882
- 60779-18-2
- CHEBI:188709
- Dimethyl (2-methoxyphenyl)malonate
- Dimethyl 2-(2-methoxyphenyl)malonate
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- Inchi: 1S/C12H14O5/c1-15-9-7-5-4-6-8(9)10(11(13)16-2)12(14)17-3/h4-7,10H,1-3H3
- InChI Key: VGTGBIWKJXRMPK-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C(C1=CC=CC=C1OC)C(OC)=O
Computed Properties
- Exact Mass: 238.08412354Da
- Monoisotopic Mass: 238.08412354Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 61.8Ų
Propanedioic acid, (2-methoxyphenyl)-, dimethyl ester Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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